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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B1671685

An In-depth Technical Guide to Ethyl Mandelate

Introduction

Ethyl mandelate (ethyl 2-hydroxy-2-phenylacetate) is an organic compound and the ethyl
ester of mandelic acid.[1] It is a key chiral intermediate in the synthesis of various
pharmaceuticals, contributing to the efficacy and specificity of drug formulations.[2][3] This
document provides a comprehensive overview of the physicochemical properties, a detailed
synthesis protocol, and a visual representation of its synthesis pathway. This guide is intended
for researchers, scientists, and professionals involved in drug development and organic
synthesis.

Physicochemical Properties

The quantitative data for ethyl mandelate, including its racemic form and individual
enantiomers, are summarized in the table below for easy comparison.
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Property Value Enantiomer/Form Reference
Molecular Weight 180.20 g/mol Racemic [1114]
180.2005 g/mol Not Specified
180.2 g/mol Racemic
Monoisotopic Mass 180.078644241 Da Racemic
Molecular Formula C10H1203 All forms
CAS Number 774-40-3 Racemic (DL)
10606-72-1 (R)-(-)
4358-88-7 +)
13704-09-1 L-(+)
Melting Point 35°C Not Specified
24-27 °C Racemic
37°C Racemic
33-34°C (R)-(-)
27.0t0 30.0°C L-(+)
Boiling Point 253-255 °C (lit.) Racemic
103-105 °C /2 mmHg
(Iit.) (R-0)
Density 1.13 g/cm3 (20 °C) Racemic
1.115g/mL at 25 °C _
(i) Racemic
Refractive Index 1.5136 (25 °C) Not Specified
n20/D 1.512 (lit.) Racemic
Optical Activity [0]21/D ~134% ¢ = 3in (R)-()
chloroform
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[a]20D = -137 to -133

°(C = 3in CHCl) (R}-0)

+135.0 to +140.0 deg

L-(+)
(C=1, CHCI3)
Flash Point 93 °C Racemic
>230 °F Racemic

Experimental Protocol: Synthesis of Ethyl
Mandelate

The following protocol describes the Fischer esterification of mandelic acid to produce ethyl
mandelate. This method is a common and straightforward approach for synthesizing esters.

Materials:

DL-Mandelic acid

o Absolute ethanol

e Concentrated sulfuric acid

e Sodium bicarbonate solution (saturated)

¢ Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

o Beakers and other standard laboratory glassware

« Rotary evaporator

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve mandelic acid in an excess of absolute
ethanol. A typical molar ratio would be 1:5 to 1:10 of mandelic acid to ethanol to drive the
equilibrium towards the product.

» Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution
while stirring. Approximately 1-2% of the total volume is sufficient.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction is
typically refluxed for 2-4 hours. The progress of the reaction can be monitored using thin-
layer chromatography (TLC).

o Workup - Neutralization: After the reaction is complete, allow the mixture to cool to room
temperature. Transfer the solution to a separatory funnel and wash with a saturated solution
of sodium bicarbonate to neutralize the sulfuric acid and any unreacted mandelic acid.
Carbon dioxide evolution will be observed. Continue washing until the effervescence ceases.

e Workup - Extraction: Wash the organic layer with brine to remove any remaining water-
soluble impurities.

e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

e Solvent Removal: Filter the drying agent and remove the excess ethanol using a rotary
evaporator.

 Purification: The crude ethyl mandelate can be purified by vacuum distillation to obtain the
final product.

Synthesis Pathway Visualization

The following diagram illustrates the Fischer esterification of mandelic acid with ethanol to yield
ethyl mandelate.
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Caption: Fischer esterification of mandelic acid to ethyl mandelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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